2-(3-Fluorophenyl)-1H-benzimidazole-5-carboxylic acid
Overview
Description
The compound “2-(3-Fluorophenyl)-1H-benzimidazole-5-carboxylic acid” is a benzimidazole derivative. Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . The 3-Fluorophenyl group is a monovalent group derived from fluorobenzene by removal of a hydrogen atom from the position 3 .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a benzimidazole core with a carboxylic acid group at the 5-position and a 3-Fluorophenyl group at the 2-position .Scientific Research Applications
Synthesis and Chemical Properties
- A novel microwave-assisted protocol for synthesizing derivatives of benzimidazole, including compounds structurally similar to 2-(3-Fluorophenyl)-1H-benzimidazole-5-carboxylic acid, has been developed, showing potent antileukemic activity (Jagadeesha et al., 2023).
- Synthesis of new 2-substituted-phenyl-1H-benzimidazole-5-carbonitriles, including compounds related to the benzimidazole class, has demonstrated potent activity against Candida species (Göker et al., 2002).
- Synthesis of novel 1-(4-methoxyphenethyl)-1H-benzimidazole-5-carboxylic acid derivatives, a class closely related to the chemical , has been evaluated for potential chemotherapeutic applications, particularly as antileukemic agents (Gowda et al., 2009).
Biological Evaluation and Antimicrobial Activity
- Novel benzimidazole derivatives have been synthesized and evaluated for their antiproliferative effects against various cancer cell lines, including breast cancer, suggesting potential application in cancer therapeutics (Karthikeyan et al., 2017).
- Benzimidazole-5-carboxylic acid derivatives, similar to the compound , have been investigated for analgesic activity, with certain derivatives showing significant analgesic and antispasmodic activities (Aydin et al., 2003).
- Synthesis of benzimidazole derivatives has been explored for their antimycobacterial activity against various strains of M. tuberculosis, indicating potential applications in antituberculosis treatments (Yoon et al., 2013).
Photophysical and Optical Properties
- The absorption and fluorescence spectra of benzimidazole derivatives have been studied to understand their photophysical properties, which could be relevant in developing optical probes or sensors (Kumar et al., 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(3-fluorophenyl)-3H-benzimidazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FN2O2/c15-10-3-1-2-8(6-10)13-16-11-5-4-9(14(18)19)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZFNXGMBUJAYTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NC3=C(N2)C=C(C=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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